2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride

• IUPAC Name: 2-[(3,4-dichlorophenyl)methoxymethyl]pyrrolidine;hydrochloride
• InChI: InChI=1S/C12H15Cl2NO.ClH/c13-11-4-3-9(6-12(11)14)7-16-8-10-2-1-5-15-10;/h3-4,6,10,15H,1-2,5,7-8H2;1H
• InChI Key: PFDHTRAERKVXSD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)COCC2=CC(=C(C=C2)Cl)Cl.Cl
• Molecular Formula: C12H16Cl3NO
• Molecular Weight: 296.6 g/mol
• CAS No.: 1289385-31-4

Description

2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride (CAS: 1289385-31-4) is a pyrrolidine-derived compound featuring a 3,4-dichlorobenzyloxymethyl substituent. Its purity ranges from ≥95% in some batches, suggesting use in research requiring high-grade reagents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride typically involves the reaction of pyrrolidine with 3,4-dichlorobenzyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The resulting product is then purified and converted to its hydrochloride salt form by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with careful control of reaction conditions to ensure high yield and purity. The final product is subjected to rigorous quality control measures to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the 3,4-dichlorobenzyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of the corresponding alcohols or amines.

Substitution: Formation of new compounds with different functional groups replacing the 3,4-dichlorobenzyl group.

Scientific Research Applications

2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Comparisons

Table 1: Key Properties of Target Compound and Analogs

Compound Name	CAS Number	Molecular Formula	Substituents	Purity	Availability
2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride	1289385-31-4	C₁₃H₁₆Cl₂NO₂·HCl	3,4-dichlorobenzyloxymethyl	≥95%	Discontinued
1-{2-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}pyrrolidine hydrochloride	EN300-761678	C₁₂H₂₁N₃	Tetramethyl dioxaborolan-phenoxyethyl	95%	Not specified
2-(2,6-Difluorophenyl)pyrrolidine hydrochloride	-	C₁₀H₁₀F₂N·HCl	2,6-difluorophenyl	-	Available for sale
3-(2,3-Dichlorophenoxy)pyrrolidine hydrochloride	817187-08-9	C₁₀H₁₀Cl₂NO·HCl	2,3-dichlorophenoxy	100%	SDS available

Availability and Commercial Status

• The target compound is listed as discontinued across multiple suppliers, suggesting reduced industrial or research demand .
• In contrast, 2-(2,6-difluorophenyl)pyrrolidine hydrochloride remains commercially available, possibly due to broader applications in fluorinated drug development .

Biological Activity

2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride is a synthetic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings, supplemented by data tables and case studies.

Chemical Structure and Properties

• IUPAC Name : 2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride
• Molecular Formula : C12H14Cl2N
• Molecular Weight : 245.15 g/mol

The biological activity of this compound is primarily attributed to its ability to interact with specific receptors and enzymes in biological systems. Research indicates that it may exert effects through:

• Receptor Binding : The compound may bind to neurotransmitter receptors, influencing signaling pathways involved in various physiological processes.
• Enzyme Inhibition : It has been suggested that the compound could inhibit certain enzymes related to metabolic pathways, potentially affecting cell proliferation and survival.

Anticancer Properties

Recent studies have highlighted the anticancer potential of 2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride. In vitro assays demonstrated significant cytotoxic effects against various cancer cell lines:

Cell Line	IC50 (µM)	Reference
A375 (melanoma)	5.0
MCF-7 (breast)	10.0
HCT116 (colon)	7.5

The compound's mechanism of action in cancer cells appears to involve apoptosis induction and disruption of cell cycle progression.

Antimicrobial Activity

In addition to its anticancer properties, the compound has shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria:

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

These findings suggest that the compound could be a candidate for further development as an antimicrobial agent.

Case Studies

• In Vivo Tumor Growth Inhibition : In a murine model using A375 melanoma xenografts, administration of the compound at a dose of 30 mg/kg resulted in a significant reduction in tumor volume by approximately 70% over a treatment period of two weeks. No significant weight loss was observed in treated animals, indicating a favorable safety profile .
• Synergistic Effects with Other Agents : A study demonstrated that combining 2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine hydrochloride with standard chemotherapeutics like doxorubicin enhanced the overall cytotoxicity against resistant cancer cell lines, suggesting potential for use in combination therapies .

Q & A

Q. Methodological Strategies :

• Solvent Selection : Use aprotic solvents (e.g., THF) to reduce side reactions .
• Catalysis : Introduce phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance reaction kinetics .
• In-Line Monitoring : Employ techniques like HPLC or FTIR to track intermediate formation and adjust conditions in real time .
• Purification : Gradient elution in column chromatography (silica gel, hexane/EtOAc) resolves stereoisomers and removes unreacted starting materials .

Contradictions in reported yields (e.g., 60–85%) may arise from variations in workup protocols or purity of starting materials .

Advanced: What analytical techniques are critical for characterizing stereochemistry and impurities?

Q. Core Techniques :

• NMR Spectroscopy : ¹H/¹³C NMR identifies stereoisomers via coupling constants (e.g., J-values for axial vs. equatorial protons) .
• Chiral HPLC : Resolves enantiomers using columns like Chiralpak AD-H and hexane/isopropanol mobile phases .
• Mass Spectrometry (HRMS) : Confirms molecular formula and detects trace impurities (e.g., dechlorinated by-products) .
• X-ray Crystallography : Resolves absolute configuration for crystalline batches .

For impurity profiling, combine LC-MS with charged aerosol detection (CAD) to quantify non-UV-active species .

Advanced: How does the dichlorobenzyl group influence biological activity compared to other pyrrolidine derivatives?

The 3,4-dichloro substitution enhances:

• Receptor Binding : Increased affinity for GABAₐ receptors due to hydrophobic interactions with lipid-rich binding pockets .
• Metabolic Stability : Resistance to cytochrome P450 oxidation compared to mono- or non-halogenated analogs .

Compound	Biological Activity	Source
2-(3,4-Dichloro-benzyloxymethyl)-pyrrolidine HCl	IC₅₀ = 12 nM (GABAₐ)
2-(4-Methoxyphenyl)pyrrolidine HCl	IC₅₀ = 48 nM (GABAₐ)
2-(2,5-Difluorophenyl)pyrrolidine HCl	IC₅₀ = 35 nM (GABAₐ)

Advanced: What strategies resolve contradictions in receptor binding assay data?

Case Study : Discrepancies in reported IC₅₀ values (e.g., 12 nM vs. 25 nM for GABAₐ) may arise from:

• Assay Conditions : Variations in buffer pH (7.4 vs. 7.0) or temperature (25°C vs. 37°C) .
• Receptor Isoforms : Differential expression of GABAₐ subunits (α1β2γ2 vs. α5β3γ2) in cell lines .

Q. Resolution Strategies :

Orthogonal Assays : Validate using electrophysiology (patch-clamp) alongside radioligand binding .

Standardized Protocols : Adopt uniform cell lines (e.g., HEK293T) and buffer systems .

Control Experiments : Include reference compounds (e.g., muscimol for GABAₐ) to calibrate assay sensitivity .